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(3R)-hydroxyhexadecanedioyl-

CoA

Cat. No.: B15549354

Get Quote

Disclaimer: Specific safety data sheets (SDS) and detailed disposal protocols for (3R)-
hydroxyhexadecanedioyl-CoA are not readily available in public databases. The following

procedures are based on the safety profiles of structurally similar compounds, such as long-

chain dicarboxylic acids, and established best practices for the management of novel research

chemicals. It is imperative to consult with your institution's Environmental Health and Safety

(EHS) department to ensure full compliance with local, state, and federal regulations. A

thorough risk assessment should be conducted by qualified personnel before handling this

compound.

Hazard Assessment and Inferred Properties
(3R)-hydroxyhexadecanedioyl-CoA is a long-chain dicarboxylic acid derivative of coenzyme

A. In the absence of specific data, its hazard profile can be inferred from available information

on hexadecanedioic acid. Hexadecanedioic acid is generally considered to have low acute

toxicity but may cause mild irritation to the skin, eyes, and respiratory tract upon direct contact

or inhalation of dust.[1][2] It is not classified as a hazardous substance under the Globally

Harmonized System (GHS).[2] However, as a novel research chemical, it is prudent to handle
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(3R)-hydroxyhexadecanedioyl-CoA as a potentially hazardous substance until its properties

are fully characterized.[3][4][5][6]

Quantitative Data Summary
Due to the lack of specific experimental data for (3R)-hydroxyhexadecanedioyl-CoA, the

following table summarizes the known properties of the related compound, hexadecanedioic

acid, to provide a basis for a preliminary risk assessment.

Property

Inferred Data for (3R)-
hydroxyhexadecanedioyl-
CoA (based on
Hexadecanedioic Acid)

Source

Physical State
Likely a solid at room

temperature.
[7]

Appearance
Likely a white or off-white

powder.
[7]

Odor Likely odorless. [7]

Health Hazards

May cause mild skin, eye, and

respiratory irritation.[1][2] Low

acute toxicity is expected.[2]

The toxicological properties

have not been fully

investigated.[1]

[1][2]

GHS Classification
Not classified as a hazardous

substance.
[2]

Storage

Store in a tightly closed

container in a cool, dry, and

well-ventilated area.

[1][7]

Incompatibilities
Strong oxidizing agents,

bases, and reducing agents.
[1][7]
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Operational and Disposal Plan
This section provides a step-by-step guide for the safe handling and disposal of (3R)-
hydroxyhexadecanedioyl-CoA.

I. Personal Protective Equipment (PPE) and Handling
Engineering Controls: Handle the compound in a well-ventilated area. A chemical fume hood

is recommended to minimize inhalation exposure.[1]

Personal Protective Equipment: Always wear appropriate PPE, including:

ANSI Z87.1-compliant safety glasses or goggles.[6]

A standard laboratory coat.[6]

Chemical-resistant gloves (nitrile or neoprene are generally suitable for minor splashes).

[6]

Hygiene: Wash hands thoroughly after handling.[1][7] Avoid direct contact with skin, eyes,

and clothing.[1] Do not ingest or inhale the substance.[1]

II. Waste Segregation and Collection
Waste Identification: All waste containing (3R)-hydroxyhexadecanedioyl-CoA must be

classified as chemical waste.

Container Selection: Use a designated, leak-proof, and chemically compatible container for

waste collection.[5] The container must have a secure, tight-fitting lid.[4]

Labeling: The waste container must be clearly labeled with:

The words "Hazardous Waste".[4][5]

The full chemical name: "(3R)-hydroxyhexadecanedioyl-CoA". Avoid using abbreviations

or chemical formulas.[4]

The approximate concentration and quantity of the waste.
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The date when the waste was first added to the container (accumulation start date).[4]

The name of the principal investigator and laboratory location.[4]

Segregation: Do not mix this waste with other waste streams unless their compatibility is

known and has been confirmed by your EHS department.[4]

III. Storage of Chemical Waste
Location: Store the waste container in a designated satellite accumulation area (SAA) that is

at or near the point of generation and under the control of laboratory personnel.[3]

Conditions: Keep the waste container in a cool, dry, and well-ventilated location, away from

incompatible materials.[1][7] Ensure the container is closed at all times except when adding

waste.[3]

IV. Disposal Procedure
Consult EHS: Contact your institution's EHS department to schedule a waste pickup. Do not

attempt to dispose of this chemical down the drain or in the regular trash.

Aqueous Solutions: For dilute aqueous solutions, consult your EHS department for guidance.

Neutralization may be required depending on the pH and local regulations. Coenzyme A and

its derivatives can be unstable in aqueous solutions at pH values above 8.[8]

Spill Cleanup: In the event of a spill, avoid generating dust.[1] Clean up the spill immediately

using appropriate PPE. Sweep the solid material into a suitable container for disposal.[1]

Experimental Protocols
As there are no specific experimental protocols for the disposal of (3R)-
hydroxyhexadecanedioyl-CoA, the primary "protocol" is the institutional procedure for the

disposal of non-hazardous or novel research chemical waste. This typically involves the

administrative steps of waste characterization, proper labeling, and arranging for collection by

the EHS office.

Logical Workflow for Disposal
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The following diagram illustrates the decision-making process for the proper disposal of (3R)-
hydroxyhexadecanedioyl-CoA.

Start: Handling
(3R)-hydroxyhexadecanedioyl-CoA

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 1

Handle in a Well-Ventilated Area
(Fume Hood Recommended)

Waste Generation
(Solid or Aqueous)

Step 2

Is the waste solid?

Collect in a labeled, sealed
container for solid chemical waste.

Yes

Is the waste aqueous?

No

Store Waste Container in
Designated Satellite Accumulation Area

Step 3
Collect in a labeled, sealed

container for aqueous chemical waste.

Yes

Spill Occurs

No (e.g., spill)

Step 3

Follow Spill Cleanup Protocol:
- Avoid dust generation
- Use appropriate PPE

- Collect in a sealed container

Contact Environmental Health & Safety (EHS)
for Waste Pickup

Step 4

End: Proper Disposal
by EHS
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Click to download full resolution via product page

Caption: Disposal workflow for (3R)-hydroxyhexadecanedioyl-CoA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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